Tert-butyl 4-(1H-imidazol-1-YL)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-imidazol-1-ylpiperidine-1-carboxylate
• InChI: InChI=1S/C13H21N3O2/c1-13(2,3)18-12(17)15-7-4-11(5-8-15)16-9-6-14-10-16/h6,9-11H,4-5,7-8H2,1-3H3
• InChI Key: YLFYBXKESJJUMP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)N2C=CN=C2
• Molecular Formula: C13H21N3O2
• DSSTOX Substance ID: DTXSID40627396
• Molecular Weight: 251.32 g/mol
• CAS RN: 158654-89-8

Description

“Tert-butyl 4-(1H-imidazol-1-YL)piperidine-1-carboxylate” is a chemical compound with the molecular formula C13H21N3O2. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

The synthesis of “Tert-butyl 4-(1H-imidazol-1-YL)piperidine-1-carboxylate” can be carried out by reacting Di-tert-butyl dicarbonate and 2-PIPERIDIN-4-YL-1H-BENZOIMIDAZOLE. Another synthesis method involves reacting tert-butyl 4-(1H-benzo[d]imidazol-2-yl)piperidine-1-carboxylate with 2-chloroethyl methyl ether in the presence of NaOH and TBAB in toluene.

Molecular Structure Analysis

The molecular structure of “Tert-butyl 4-(1H-imidazol-1-YL)piperidine-1-carboxylate” is represented by the linear formula C13H21N3O2. The molecular weight of the compound is 251.33.

Physical And Chemical Properties Analysis

“Tert-butyl 4-(1H-imidazol-1-YL)piperidine-1-carboxylate” is a solid compound. It has a predicted boiling point of 497.1±38.0 °C and a predicted density of 1.184±0.06 g/cm3. The pKa of the compound is predicted to be 11.83±0.10.

Scientific Research Applications

Role in Organic Synthesis

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Therapeutic Potential

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Antihistaminic Agent

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Antiulcer Medication

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Safety And Hazards

The safety information for “Tert-butyl 4-(1H-imidazol-1-YL)piperidine-1-carboxylate” indicates that it is associated with certain hazards. The compound has been assigned the GHS07 pictogram, and the hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and specific procedures to follow if swallowed or in case of skin contact.

Synthesis routes and methods

Procedure details

A solution of the title compound from Step B (4.0 g, 14.32 mmoles) in DMF (120 mL) was added to a stirred solution of NaH (0.52 g, 21.66 mmoles) and imidazole (1.46 g, 21.47 mmoles) in DMF (20 mL) under nitrogen atmosphere. The mixture was stirred at 60° C. for 16 h. DMF was evaporated in vacuo. The resulting crude product was extracted with CH2Cl2 and the extract was successively washed with water and brine, and the CH2Cl2 was evaporated to leave the title residue which was chromatographed on silica gel using 3% (10% cone NH4OH in methanol)-CH2Cl2 as eluant to give the title compound (0.94 g, 26%). FABMS (M+1)=252; δH (CDCl3) 1.4 (s, 9H), 1.6-1.8 (m, 2H), 2.0 (dd, 2H), 2.8 (dt, 2H), 4.05 (m, 1H), 4.2 m, 2H), 6.9 (s, 1H), 7.0 (s, 1H), 7.65 (s, 1H).